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Abstract

Sachaliside, also known as (E)-Triandrin, is a naturally occurring O-acyl carbohydrate found in
various plant species, including Rhodiola rosea, Camellia sinensis, and Camellia reticulata.[1]
[2] Emerging research suggests that sachaliside possesses a range of biological activities,
with a notable influence on neurological processes. This technical guide provides a
comprehensive overview of the current understanding of sachaliside’s biological effects, with a
focus on its impact on cellular signaling pathways and gene expression. While research is still
in its early stages, this document consolidates the available data to support further
investigation into the therapeutic potential of this compound.

Introduction

Natural products remain a vital source of novel therapeutic agents. Sachaliside, a
phenylpropanoid glycoside, has garnered interest for its potential pharmacological effects. This
guide synthesizes the existing scientific literature on sachaliside, presenting its known
biological activities, underlying mechanisms of action, and the experimental methodologies
used in its investigation. The information is intended to serve as a foundational resource for
researchers and professionals in the field of drug discovery and development.

Biological Activities of Sachaliside
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Current research indicates that sachaliside exhibits a multi-targeted effect on cellular
processes, primarily elucidated through studies on its impact on gene expression in neuroglial
cells. While specific quantitative data on the bioactivities of isolated sachaliside remains
limited, preliminary studies suggest its involvement in several key biological pathways.

Gene Expression Regulation in Neuroglial Cells

A pivotal study investigating the effects of Rhodiola rosea extract and its constituents, including
sachaliside (referred to as triandrin), on the T98G human neuroglia cell line, revealed
significant deregulation of gene expression. Sachaliside was found to alter the expression of
1062 genes.[1][3] This broad-spectrum activity suggests a pleiotropic effect on cellular function.
The analysis of these downstream effects predicts that sachaliside may influence a variety of
physiological and pathological processes.[1][3]

Table 1: Predicted Biological and Pathological Processes Influenced by Sachaliside-Induced
Gene Deregulation[1][3]

Predicted Associated Number of Deregulated
Category . .
Disorders/Functions Genes
Neurological Diseases, 95 (Neurological), 62
Neurological Psychological Disorders, (Psychological), 50
Behavioral Disorders (Behavioral)
Cardiovascular Cardiovascular Disease 72
Metabolic Metabolic Disease 63
Gastrointestinal Gastrointestinal Disease 163
Endocrine Endocrine System Disorders 60
Antioxidant Activity

While specific IC50 values for sachaliside in antioxidant assays are not yet widely reported in
the literature, its classification as a phenolic compound suggests inherent antioxidant potential.
Phenolic compounds are well-known for their ability to scavenge free radicals and chelate

metal ions, thereby mitigating oxidative stress. Further quantitative studies, such as DPPH and
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ABTS radical scavenging assays, are required to fully characterize the antioxidant capacity of
purified sachaliside.

Anti-inflammatory Activity

The gene expression profiling study in neuroglial cells indicated that sachaliside affects
pathways related to communication between innate and adaptive immune cells.[1] This
suggests a potential role in modulating inflammatory responses. However, direct evidence from
in vitro or in vivo anti-inflammatory models, such as measurements of nitric oxide (NO)
production or cyclooxygenase (COX) enzyme inhibition, is needed to confirm and quantify this
activity.

Signaling Pathways Modulated by Sachaliside

The analysis of deregulated genes in neuroglial cells treated with sachaliside points to its
influence on several key signaling pathways. Understanding these pathways is crucial for
elucidating the molecular mechanisms underlying its biological activities.

eNOS Signaling Pathway

The endothelial nitric oxide synthase (eNOS) signaling pathway is critical for cardiovascular
health, regulating vascular tone, and inhibiting platelet aggregation. The prediction that
sachaliside affects this pathway suggests it may have cardiovascular implications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1680480?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680480?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Mechanism of action of Rhodiola, salidroside, tyrosol and triandrin in isolated neuroglial
cells: an interactive pathway analysis of the downstream effects using RNA microarray data -
PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Sachaliside | C15H2007 | CID 14048613 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. florahealth.com [florahealth.com]

 To cite this document: BenchChem. [Sachaliside: A Technical Guide to its Biological Activities
and Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680480#sachaliside-and-its-known-biological-
activities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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